Cas no 2229410-10-8 (4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol)

• Product Name: 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol
• CAS No: 2229410-10-8
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 6406709
• PubChem ID: 165966645
• Update Time: 2025-10-28

4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol
• 4-[(1-methyl-4-nitro-1H-pyrazol-5-yl)methyl]piperidin-4-ol
• 2229410-10-8
• EN300-1802554

• Inchi： 1S/C10H16N4O3/c1-13-8(9(7-12-13)14(16)17)6-10(15)2-4-11-5-3-10/h7,11,15H,2-6H2,1H3
• InChI Key： DOPDSDCFAZIZJA-UHFFFAOYSA-N
• SMILES： OC1(CC2=C(C=NN2C)[N+](=O)[O-])CCNCC1

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol

Comprehensive Overview of 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol (CAS No. 2229410-10-8)

The compound 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol (CAS No. 2229410-10-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring substituted with a nitro group and a piperidin-4-ol moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacological properties.

In recent years, the scientific community has focused on nitro-substituted pyrazoles due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the nitro group in 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol enhances its reactivity, enabling it to participate in various chemical transformations. This characteristic aligns with the growing trend of exploring nitroheterocycles for targeted therapies, a topic frequently searched in academic databases and AI-driven research platforms.

The piperidin-4-ol segment of this compound further expands its utility, as piperidine derivatives are widely recognized for their role in central nervous system (CNS) drug development. With the rising prevalence of neurological disorders, the search for CNS-active compounds has surged, making 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol a subject of interest for medicinal chemists. Its structural features also resonate with the current emphasis on fragment-based drug design, a strategy often discussed in modern pharmaceutical forums.

From a synthetic chemistry perspective, the compound's methylpyrazole and hydroxylpiperidine functionalities offer multiple sites for derivatization. This adaptability is crucial for optimizing drug-like properties, such as solubility and bioavailability, which are hot topics in preclinical research. Additionally, its potential use in agrochemical formulations has been explored, given the increasing need for eco-friendly pest control solutions. Searches for sustainable agrochemical intermediates have spiked, reflecting the industry's shift toward greener alternatives.

Analytical studies of 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol often employ advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently queried by researchers seeking characterization methods. The compound's stability under various conditions is another area of investigation, as stability profiling is critical for pharmaceutical development. These aspects are commonly searched in conjunction with QC/QA protocols, highlighting their relevance in industrial applications.

In summary, 4-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylpiperidin-4-ol (CAS No. 2229410-10-8) represents a promising scaffold for multiple industries. Its structural complexity and functional group diversity align with contemporary research trends, including drug discovery, agrochemical innovation, and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.